3-(4-Phenoxyphenyl)thieno[3,2-c]pyridin-4-amine

• CAS No.: 832694-03-8
• Molecular Formula: C19H14N2OS
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-(4-phenoxyphenyl)thieno[3,2-c]pyridin-4-amine
• InChI: InChI=1S/C19H14N2OS/c20-19-18-16(12-23-17(18)10-11-21-19)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-12H,(H2,20,21)
• InChI Key: IAYDRPGPGOFMPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=CSC4=C3C(=NC=C4)N

Description

3-(4-Phenoxyphenyl)thieno[3,2-c]pyridin-4-amine is a useful research compound. Its molecular formula is C19H14N2OS and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 219A (5.43 g, 23.7 mmol), 4-phenoxyphenylboronic acid (6 g, 28.03 mmol), Na2CO3 (3.7 g, 34.9 mmol), Pd(PPh3)4 (5.4 g, 4.7 mmol), DMF (96 mL), and water (24 mL) was stirred for 18 hours at 80° C. under nitrogen, poured into 10% aqueous NaCl (400 mL), and extracted with ethyl acetate (3×70 mL). The combined organic extracts were washed with brine, dried (MgSO4), filtered, and concentrated under reduced pressure. The residue was dissolved in 300 mL of dichloromethane. Silica gel (90 g) was added to the solution and the mixture was concentrated under vacuum. The residual silica gel with the absorbed crude product was transferred to a silica gel column (600 g) and chromatographed (eluent 40% ethyl acetate/heptane) to provide 5.61 g (75%) of the desired product. 1H NMR (DMSO-d6, 400MHz) δ 7.85 (d, 1H), 7.49-7.44 (m, 5H), 7.29 (d, 1H), 7.22 (t, 1H), 7.16-7.12 (m, 4H), 5.44 (br s, 2H); 13C NMR (DMSO-d6, 100 MHz) δ 156.9, 156.1, 154.5, 148.3, 141.8, 136.1, 130.9, 130.1, 123.9, 123.0, 119.2, 118.4, 118.1, 107.8.